Cas no 16534-78-4 (Benzoic acid,2,3,6-trihydroxy-)

• Product Name: Benzoic acid,2,3,6-trihydroxy-
• CAS No: 16534-78-4
• MF: C₇H₆O₅
• MW: 170.119542598724
• CID: 188949
• PubChem ID: 134719
• Update Time: 2025-04-19

Benzoic acid,2,3,6-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,6-trihydroxy-
• 2,3,6-trihydroxybenzoate
• SCHEMBL973491
• 2,3,6-trihydroxy benzoic acid
• starbld0002486
• 2,3,6-Trihydroxybenzoic acid
• DTXSID90937078
• 16534-78-4
• Benzoic acid, 2,3,6-trihydroxy-

• Inchi： 1S/C7H6O5/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2,8-10H,(H,11,12)
• InChI Key： ADUSGJRADQMJGN-UHFFFAOYSA-N
• SMILES： OC1C(=CC=C(C=1C(=O)O)O)O

Computed Properties

• Exact Mass: 170.02148
• Monoisotopic Mass: 170.021523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98

Experimental Properties

• Density: 1.749
• Boiling Point: 433.7°C at 760 mmHg
• Flash Point: 230.2°C
• Refractive Index: 1.73
• PSA: 97.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives